Cas no 33469-12-4 (1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)-)

1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)- is a fluorinated imidazole derivative characterized by its unique structural features, including a 4-fluorophenyl group and a trifluoromethyl substitution at the 4-position of the imidazole ring. This compound exhibits enhanced lipophilicity and metabolic stability due to the presence of fluorine atoms, making it valuable in medicinal chemistry and pharmaceutical research. The trifluoromethyl group contributes to improved binding affinity and selectivity in target interactions, particularly in enzyme inhibition or receptor modulation. Its robust chemical stability under various conditions further supports its utility as a key intermediate in synthesizing bioactive molecules, such as kinase inhibitors or antimicrobial agents. The compound's well-defined structure allows for precise derivatization, facilitating structure-activity relationship (SAR) studies.

1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)- structure

33469-12-4 structure

Product Name:1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)-

CAS No:33469-12-4

MF:C₁₀H₆F₄N₂

MW:230.161655902863

MDL:MFCD08461812

CID:1465080

PubChem ID:2759154

Update Time:2025-06-19

1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)-
- 2-(4-fluorophenyl)-5-(trifluoromethyl)-1H-imidazole
- 2-(4-Fluorophenyl)-4-(trifluoromethyl)-1H-imidazole
- DTXSID30374660
- 2-(4-fluorophenyl)-4-trifluoromethyl-1h-imidazole
- A1-35058
- SY264795
- SCHEMBL17868458
- CS-0376971
- E71379
- WS-00714
- 1H-Imidazole, 2-(4-fluorophenyl)-5-(trifluoromethyl)-
- DB-068826
- 33469-12-4
- A18655
- SCHEMBL26093883
- MFCD08461812
- GS4034
- 2-(4-Fluorophenyl)-5-trifluoromethyl-1H-imidazole
- AKOS040768763
- MDL： MFCD08461812
- Inchi： 1S/C10H6F4N2/c11-7-3-1-6(2-4-7)9-15-5-8(16-9)10(12,13)14/h1-5H,(H,15,16)
- InChI Key： JWQVMMHWTAFPQR-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C2C=CC(=CC=2)F)N1)(F)F

Computed Properties

Exact Mass: 230.04678
Monoisotopic Mass: 230.04671085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68

1H-Imidazole, 2-(4-fluorophenyl)-4-(trifluoromethyl)- Pricemore >>

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eNovation Chemicals LLC	Y1187915-1g	2-(4-Fluorophenyl)-5-(trifluoromethyl)-1H-imidazole	33469-12-4	95%	1g	$1090	2024-07-20
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A2B Chem LLC	AF87565-100mg	1H-IMidazole, 2-(4-fluorophenyl)-5-(trifluoroMethyl)-	33469-12-4	97%	100mg	$57.00	2023-12-30
A2B Chem LLC	AF87565-250mg	1H-IMidazole, 2-(4-fluorophenyl)-5-(trifluoroMethyl)-	33469-12-4	97%	250mg	$95.00	2023-12-30
A2B Chem LLC	AF87565-1mg	1H-IMidazole, 2-(4-fluorophenyl)-5-(trifluoroMethyl)-	33469-12-4		1mg	$73.00	2024-04-20
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